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Compound of Interest

Compound Name: GSK805

Cat. No.: B15606167 Get Quote

For researchers and scientists engaged in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of GSK805, a potent RORγt inhibitor used in immunity research. Adherence to

these guidelines is crucial for operational safety and environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is critical to be aware of the hazards associated with

GSK805. According to its Safety Data Sheet (SDS), GSK805 is classified as follows:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

Therefore, all handling and disposal procedures must be conducted while wearing appropriate

Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.[1] Work should be performed in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or aerosols.
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Quantitative Data for Safe Handling
While specific quantitative data for disposal is not available, the following table summarizes key

chemical properties of GSK805 relevant to its handling and storage.

Property Value Reference

Molecular Formula C₂₃H₁₈Cl₂F₃NO₄S [1]

Molecular Weight 532.36 g/mol [1][2]

Appearance Solid [1]

Solubility Soluble in DMSO [2]

Storage
Store at -20°C for up to 1 year

or -80°C for up to 2 years.
[3]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of GSK805
waste. This is a general guideline and should be supplemented by your institution's specific

Environmental Health and Safety (EHS) protocols.

1. Waste Segregation:

Solid Waste: All solid materials contaminated with GSK805, such as weighing paper,

contaminated gloves, pipette tips, and vials, should be collected in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of GSK805 and contaminated solvents must be collected in

a separate, compatible, and labeled hazardous waste container. Do not mix with other

incompatible waste streams.

2. Containerization and Labeling:

Use waste containers that are in good condition and compatible with the chemical properties

of GSK805 and any solvents used.
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Clearly label all waste containers with "Hazardous Waste," the full chemical name "GSK805,"

and any other information required by your institution.

3. Storage of Chemical Waste:

Store sealed hazardous waste containers in a designated and secure area, away from

incompatible materials.

The storage area should be well-ventilated.

4. Arranging for Disposal:

Crucially, do not dispose of GSK805 down the drain or in regular trash.[1] The SDS explicitly

states to "Keep the product away from drains, water courses or the soil."[1]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste. Follow their specific procedures for scheduling and documentation.

5. Spill Management:

In the event of a spill, immediately evacuate the area and alert personnel.

Wearing appropriate PPE, contain the spill using an absorbent material suitable for chemical

spills.

Collect the contaminated absorbent material and place it in the designated hazardous waste

container for solid waste.

Thoroughly clean the spill area.

Experimental Workflow for Disposal
The logical flow for the proper disposal of GSK805 is illustrated in the diagram below.
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Workflow for the safe disposal of GSK805 waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety guidelines and the most recent Safety Data Sheet for the chemicals you are working

with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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